Cas no 904895-91-6 (Benzaldehyde, 4-(4-morpholinyl)-2-nitro-)

• Product Name: Benzaldehyde, 4-(4-morpholinyl)-2-nitro-
• CAS No: 904895-91-6
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 1954925
• PubChem ID: 71651977
• Update Time: 2025-05-19

Benzaldehyde, 4-(4-morpholinyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(4-morpholinyl)-2-nitro-
• 4-morpholino-2-nitrobenzaldehyde
• DTXSID101276922
• 4-morpholin-4-yl-2-nitrobenzaldehyde
• 904895-91-6
• SCHEMBL4317601
• DXCHDWUUUUEPKB-UHFFFAOYSA-N
• 4-(morpholin-4-yl)-2-nitrobenzaldehyde

• Inchi： 1S/C11H12N2O4/c14-8-9-1-2-10(7-11(9)13(15)16)12-3-5-17-6-4-12/h1-2,7-8H,3-6H2
• InChI Key： DXCHDWUUUUEPKB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C=O)=C(C=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 236.07970687Da
• Monoisotopic Mass: 236.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.4Ų

Additional information on Benzaldehyde, 4-(4-morpholinyl)-2-nitro-

Comprehensive Overview of Benzaldehyde, 4-(4-morpholinyl)-2-nitro- (CAS No. 904895-91-6)

Benzaldehyde, 4-(4-morpholinyl)-2-nitro- (CAS No. 904895-91-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted benzaldehyde derivative is characterized by its unique molecular structure, which combines a morpholine ring and a nitro functional group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

In recent years, the demand for high-purity intermediates like Benzaldehyde, 4-(4-morpholinyl)-2-nitro- has surged due to advancements in precision medicine and sustainable agriculture. Researchers are increasingly exploring its potential in targeted drug delivery systems and green chemistry applications. The compound's ability to act as a building block for complex molecules aligns with the growing trend of modular synthesis in modern laboratories.

One of the most frequently searched questions related to this compound is: "What are the applications of Benzaldehyde, 4-(4-morpholinyl)-2-nitro- in drug discovery?" Studies indicate that its electron-withdrawing nitro group and morpholine moiety enhance binding affinity to specific biological targets, making it a promising scaffold for kinase inhibitors and GPCR modulators. Additionally, its solubility profile and stability under physiological conditions are critical factors driving its adoption in medicinal chemistry.

From an industrial perspective, Benzaldehyde, 4-(4-morpholinyl)-2-nitro- is often discussed in the context of process optimization and scale-up challenges. Manufacturers are investing in continuous flow chemistry techniques to improve yield and reduce waste, addressing the global push for environmentally friendly production methods. This aligns with the broader industry focus on ESG (Environmental, Social, and Governance) compliance.

Another trending topic is the compound's role in material science. Its aromatic core and functional groups enable its use in designing advanced polymers and smart coatings. Researchers are particularly interested in its potential for photo-responsive materials, which could revolutionize sectors like renewable energy and electronics.

Quality control is a recurring theme in discussions about CAS No. 904895-91-6. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, especially when used in GMP-compliant applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its integration into high-throughput screening platforms.

In summary, Benzaldehyde, 4-(4-morpholinyl)-2-nitro- represents a versatile chemical entity with multifaceted applications. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in scientific literature and commercial markets. As synthetic methodologies evolve, this compound is poised to play an even greater role in addressing global health and sustainability challenges.